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Compound of Interest

trans-(1S,2S)-2-
Compound Name:
Aminocyclopentanol hydrochloride

Cat. No.: B150881

Chemical Profile: trans-(1S,2S)-2-
Aminocyclopentanol Hydrochloride

This document provides the key molecular details for trans-(1S,2S)-2-Aminocyclopentanol
hydrochloride, a compound frequently utilized in organic synthesis and pharmaceutical
research.

Molecular Data

The fundamental molecular properties of trans-(1S,2S)-2-Aminocyclopentanol
hydrochloride are summarized below.

Property Value Citations
Molecular Formula CsH12CINO or CsH11NO-HCI [1112][3]
Molecular Weight 137.61 g/mol [2][4]1[5][6]
CAS Number 68327-04-8 [2][41[5]

This compound is recognized as a white crystalline solid and is soluble in water and alcohol.[1]
It serves as a chiral building block in the synthesis of various pharmaceutical compounds.[3]
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For laboratory use, it should be stored under an inert gas, such as nitrogen or argon, at
temperatures between 2-8°C.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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